Cas no 637028-37-6 (1-Pentanone,1-(2-amino-5-ethylphenyl)-)

• Product Name: 1-Pentanone,1-(2-amino-5-ethylphenyl)-
• CAS No: 637028-37-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 500760
• Update Time: 2024-01-30

1-Pentanone,1-(2-amino-5-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(2-amino-5-ethylphenyl)-
• 1-Pentanone,1-(2-amino-5-ethylphenyl)-(9CI)
• 1-Pentanone, 1-(2-amino-5-ethylphenyl)-

• Inchi： 1S/C13H19NO/c1-3-5-6-13(15)11-9-10(4-2)7-8-12(11)14/h7-9H,3-6,14H2,1-2H3
• InChI Key： NWIPTGSBASHGSQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(CC)=CC=C1N)(=O)CCCC

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 337.4±30.0 °C(Predicted)
• PSA: 43.09
• pka: 1.34±0.10(Predicted)